Cas no 2309462-65-3 (Lithium;2-[2-(diethylamino)ethyl]-1,3-thiazole-4-carboxylate)

Lithium 2-[2-(diethylamino)ethyl]-1,3-thiazole-4-carboxylate is a specialized organolithium compound featuring a thiazole carboxylate core with a diethylaminoethyl substituent. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The lithium salt enhances solubility in polar aprotic solvents, facilitating its use in nucleophilic addition and metalation reactions. The diethylaminoethyl group contributes to improved stability and controlled reactivity, while the thiazole moiety offers versatility in heterocyclic chemistry. This compound is particularly useful in the preparation of bioactive molecules, where precise functionalization is critical. Its well-defined composition ensures consistent performance in synthetic applications.
Lithium;2-[2-(diethylamino)ethyl]-1,3-thiazole-4-carboxylate structure
2309462-65-3 structure
Product Name:Lithium;2-[2-(diethylamino)ethyl]-1,3-thiazole-4-carboxylate
CAS No:2309462-65-3
MF:C10H15LiN2O2S
MW:234.244301080704
CID:6359574
PubChem ID:138991206
Update Time:2025-09-28

Lithium;2-[2-(diethylamino)ethyl]-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Lithium;2-[2-(diethylamino)ethyl]-1,3-thiazole-4-carboxylate
    • 2309462-65-3
    • lithium(1+) ion 2-[2-(diethylamino)ethyl]-1,3-thiazole-4-carboxylate
    • EN300-7355124
    • Inchi: 1S/C10H16N2O2S.Li/c1-3-12(4-2)6-5-9-11-8(7-15-9)10(13)14;/h7H,3-6H2,1-2H3,(H,13,14);/q;+1/p-1
    • InChI Key: UDXIZLHSCKNNOR-UHFFFAOYSA-M
    • SMILES: S1C=C(C(=O)[O-])N=C1CCN(CC)CC.[Li+]

Computed Properties

  • Exact Mass: 234.10142733g/mol
  • Monoisotopic Mass: 234.10142733g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 215
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84.5Ų

Lithium;2-[2-(diethylamino)ethyl]-1,3-thiazole-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7355124-0.05g
lithium(1+) ion 2-[2-(diethylamino)ethyl]-1,3-thiazole-4-carboxylate
2309462-65-3 95.0%
0.05g
$216.0 2025-03-11
Enamine
EN300-7355124-0.1g
lithium(1+) ion 2-[2-(diethylamino)ethyl]-1,3-thiazole-4-carboxylate
2309462-65-3 95.0%
0.1g
$322.0 2025-03-11
Enamine
EN300-7355124-0.25g
lithium(1+) ion 2-[2-(diethylamino)ethyl]-1,3-thiazole-4-carboxylate
2309462-65-3 95.0%
0.25g
$459.0 2025-03-11
Enamine
EN300-7355124-0.5g
lithium(1+) ion 2-[2-(diethylamino)ethyl]-1,3-thiazole-4-carboxylate
2309462-65-3 95.0%
0.5g
$723.0 2025-03-11
Enamine
EN300-7355124-1.0g
lithium(1+) ion 2-[2-(diethylamino)ethyl]-1,3-thiazole-4-carboxylate
2309462-65-3 95.0%
1.0g
$928.0 2025-03-11
Enamine
EN300-7355124-2.5g
lithium(1+) ion 2-[2-(diethylamino)ethyl]-1,3-thiazole-4-carboxylate
2309462-65-3 95.0%
2.5g
$1819.0 2025-03-11
Enamine
EN300-7355124-5.0g
lithium(1+) ion 2-[2-(diethylamino)ethyl]-1,3-thiazole-4-carboxylate
2309462-65-3 95.0%
5.0g
$2692.0 2025-03-11
Enamine
EN300-7355124-10.0g
lithium(1+) ion 2-[2-(diethylamino)ethyl]-1,3-thiazole-4-carboxylate
2309462-65-3 95.0%
10.0g
$3992.0 2025-03-11
Aaron
AR028ODR-50mg
lithium(1+)ion2-[2-(diethylamino)ethyl]-1,3-thiazole-4-carboxylate
2309462-65-3 95%
50mg
$322.00 2025-02-17
Aaron
AR028ODR-100mg
lithium(1+)ion2-[2-(diethylamino)ethyl]-1,3-thiazole-4-carboxylate
2309462-65-3 95%
100mg
$468.00 2025-02-17

Additional information on Lithium;2-[2-(diethylamino)ethyl]-1,3-thiazole-4-carboxylate

Lithium 2-[2-(Diethylamino)Ethyl]-1,3-Thiazole-4-Carboxylate: A Comprehensive Overview

Lithium 2-[2-(diethylamino)ethyl]-1,3-thiazole-4-carboxylate, with the CAS number 2309462-65-3, is a versatile compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and diverse applications. The molecule consists of a lithium ion (Li⁺) paired with a carboxylate group attached to a 1,3-thiazole ring, which is further substituted with a diethylaminoethyl group. This combination of functional groups imparts the compound with distinctive chemical and physical properties.

The thiazole ring in the structure plays a pivotal role in determining the compound's reactivity and stability. Thiazoles are heterocyclic aromatic compounds known for their robustness and ability to participate in various chemical reactions. The presence of the diethylamino group introduces additional functionality, enhancing the compound's ability to act as a ligand or participate in coordination chemistry. Recent studies have highlighted the potential of this compound in catalytic applications due to its ability to stabilize metal centers and facilitate various transformations.

One of the most promising applications of lithium 2-[2-(diethylamino)ethyl]-1,3-thiazole-4-carboxylate is in the field of drug delivery systems. Researchers have explored its use as a carrier for bioactive molecules, leveraging its biocompatibility and controlled release properties. The compound's ability to form stable complexes with metal ions has also made it a valuable tool in the development of contrast agents for medical imaging.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. Recent advancements have focused on optimizing these processes to improve yield and purity. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining product quality.

The physical properties of lithium 2-[2-(diethylamino)ethyl]-1,3-thiazole-4-carboxylate are equally noteworthy. It exhibits good solubility in polar solvents such as water and methanol, making it suitable for solution-based applications. Its thermal stability is another key attribute, allowing it to be used under conditions that would otherwise degrade less robust compounds.

In conclusion, lithium 2-[2-(diethylamino)ethyl]-1,3-thiazole-4-carboxylate is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in research and development. As ongoing studies continue to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd